Cas no 85684-61-3 (3-(Difluoromethoxy)benzaldehyde)

3-(Difluoromethoxy)benzaldehyde structure

85684-61-3 structure

Product Name:3-(Difluoromethoxy)benzaldehyde

CAS No:85684-61-3

Molecular Formula:C₈H₆F₂O₂

Molecular Weight:172.128849506378

MDL:MFCD00236222

CID:60906

PubChem ID:2736985

3-(Difluoromethoxy)benzaldehyde Properties

Names and Identifiers

- 3-(Difluoromethoxy)benzaldehyde
- 3-difluoromethoxy-benzaldehyde
- m-(Difluoromethoxy)benzaldehyde
- Benzaldehyde, 3-(difluoromethoxy)-
- PubChem2907
- 3-difluoromethoxybenzaldehyde
- ASISCHEM D51297
- HFIUSWPRDIPIPN-UHFFFAOYSA-N
- Benzaldehyde,3-(difluoromethoxy)-
- SBB064711
- BBL011793
- STK802552
- AS03095
- LS10388
- SY062608
- 3-(Difluoromethoxy)benzaldehyde (ACI)
- EN300-60104
- 85684-61-3
- Z337709388
- MFCD00236222
- DB-008245
- SB85440
- DTXSID80371745
- AKOS000103757
- SCHEMBL856123
- CK2107
- PS-8669
- CS-0044442
- +Expand
- MDL： MFCD00236222
- InChIKey： HFIUSWPRDIPIPN-UHFFFAOYSA-N
- Inchi： 1S/C8H6F2O2/c9-8(10)12-7-3-1-2-6(4-7)5-11/h1-5,8H
- SMILES： O=CC1C=C(OC(F)F)C=CC=1

Computed Properties

Exact Mass: 172.03400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 172.034
Heavy Atom Count: 12
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.10050
PSA: 26.30000
Refractive Index: n20/D 1.496(lit.)
Boiling Point: 226℃/760mmHg
Flash Point: 107 °C
Color/Form: Grayish yellow liquid
Solubility: Not determined
Sensitiveness: Air Sensitive
Density: 1.300

3-(Difluoromethoxy)benzaldehyde Security Information

Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： Irritant
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
HazardClass：IRRITANT

3-(Difluoromethoxy)benzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-(Difluoromethoxy)benzaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036M2-1g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	97%	1g	$8.00
A2B Chem LLC	AB47738-1g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	98%	1g	$18.00	2024-04-19
Aaron	AR0036UE-1g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	97%	1g	$4.00
abcr	AB128092-1 g	3-(Difluoromethoxy)benzaldehyde; 98%	85684-61-3		1g	€81.50	2022-09-01
Ambeed	A322316-1g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	97%	1g	$9.0	2024-05-28
Apollo Scientific	PC9371-1g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	tech	1g	£16.00	2023-09-01
Chemenu	CM373348-10g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	95%+	10g	$51	2022-06-10
Crysdot LLC	CD12023562-25g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	97%	25g	$204
Enamine	EN300-60104-0.05g	3-(difluoromethoxy)benzaldehyde	85684-61-3	95%	0.05g	$19.0	2023-04-30
eNovation Chemicals LLC	D696402-5g	3-(Difluoromethoxy)benzaldehyde	85684-61-3	97%	5g	$140	2021-09-26

3-(Difluoromethoxy)benzaldehyde Synthesis

Synthetic Circuit 1

85684-63-5

85684-61-3

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Stannous chloride , Phosphorus pentachloride

Reference

Difluoromethoxy derivatives of benzoic acid and benzaldehyde

Fialkov, Yu. A.; et al, Ukrainskii Khimicheskii Zhurnal (Russian Edition), 1983, 49(2), 187-9

Synthetic Circuit 2

125903-81-3

85684-61-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

Preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents

Medwid, Jeffrey B.; et al, Journal of Medicinal Chemistry, 1990, 33(4), 1230-41

Synthetic Circuit 3

100-83-4

2247292-18-6

14874-70-5

85684-61-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Fluorobenzene ; 30 min, rt
1.2 overnight, rt

Reference

Difluoromethylation of Phenols and Thiophenols with S-(Difluoromethyl)sulfonium Salt: Reaction, Scope and Mechanistic Study

Liu, Guo-Kai ; et al, Journal of Organic Chemistry, 2019, 84(24), 15948-15957

Synthetic Circuit 4

100-83-4

75-45-6

85684-61-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Isopropanol , Water

Reference

5-Substituted-[1,2,4]triazolo[1,5-c]pyrimidin-2-amines

, Federal Republic of Germany, , ,

Synthetic Circuit 5

100-83-4

75-45-6

85684-61-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Isopropanol
1.2 Reagents: Potassium hydroxide
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane

Reference

Preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents

Medwid, Jeffrey B.; et al, Journal of Medicinal Chemistry, 1990, 33(4), 1230-41

Synthetic Circuit 6

76903-91-8

62-53-3

85684-61-3

Reaction Conditions

1.1 -
2.1 Reagents: Hydrochloric acid , Stannous chloride , Phosphorus pentachloride

Reference

Difluoromethoxy derivatives of benzoic acid and benzaldehyde

Fialkov, Yu. A.; et al, Ukrainskii Khimicheskii Zhurnal (Russian Edition), 1983, 49(2), 187-9

Synthetic Circuit 7

4837-19-8

85684-61-3

Reaction Conditions

1.1 Reagents: Phosphorus pentachloride
2.1 -
3.1 Reagents: Hydrochloric acid , Stannous chloride , Phosphorus pentachloride

Reference

Difluoromethoxy derivatives of benzoic acid and benzaldehyde

Fialkov, Yu. A.; et al, Ukrainskii Khimicheskii Zhurnal (Russian Edition), 1983, 49(2), 187-9

3-(Difluoromethoxy)benzaldehyde Raw materials

3-(Difluoromethoxy)benzaldehyde Preparation Products

3-(Difluoromethoxy)benzaldehyde (85684-61-3)

3-(Difluoromethoxy)benzaldehyde Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:85684-61-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

3-(Difluoromethoxy)benzaldehyde Related Literature

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Photochem. Photobiol. Sci., 2005,4, 647-648
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Cas no 85684-61-3 (3-(Difluoromethoxy)benzaldehyde)

3-(Difluoromethoxy)benzaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(Difluoromethoxy)benzaldehyde Security Information

3-(Difluoromethoxy)benzaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(Difluoromethoxy)benzaldehyde Price

3-(Difluoromethoxy)benzaldehyde Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

3-(Difluoromethoxy)benzaldehyde Raw materials

3-(Difluoromethoxy)benzaldehyde Preparation Products

3-(Difluoromethoxy)benzaldehyde Suppliers

3-(Difluoromethoxy)benzaldehyde Related Literature

85684-61-3 (3-(Difluoromethoxy)benzaldehyde) Related Products